Cas no 127511-41-5 (2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 127511-41-5
• MF: C₁₄H₁₀FNO₃S
• MW: 291.29750585556
• CID: 5948053
• PubChem ID: 2471990
• Update Time: 2025-06-08

2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• BDBM50496457
• Z18754951
• AB00730874-01
• EN300-26867777
• 2-[(2-fluorophenyl)methyl]-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• WAY-354030
• CHEMBL3125545
• 127511-41-5
• 2-(2-fluorobenzyl)-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• AKOS000418094

• Inchi： 1S/C14H10FNO3S/c15-12-7-3-1-5-10(12)9-16-14(17)11-6-2-4-8-13(11)20(16,18)19/h1-8H,9H2
• InChI Key： SRFKAWSSVKPPFF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC1C=CC=CC=1F)=O)(=O)=O

Computed Properties

• Exact Mass: 291.03654252g/mol
• Monoisotopic Mass: 291.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Research Briefing on 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS: 127511-41-5)

The compound 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS: 127511-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies, mechanisms of action, and potential therapeutic applications associated with this molecule. The compound belongs to the benzothiazole class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have focused on the synthesis and optimization of 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural modifications at the fluorophenyl moiety significantly improved the compound's binding affinity to target proteins involved in inflammatory pathways. The research utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the NF-κB pathway. The study highlighted the compound's ability to induce apoptosis and inhibit tumor growth in xenograft models, paving the way for further investigations into its mechanism of action and potential clinical applications.

Another area of interest is the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The researchers found that the compound could attenuate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease. These findings suggest that 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione may serve as a scaffold for developing multifunctional therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed. Ongoing research is focused on optimizing the compound's properties through medicinal chemistry approaches and advanced drug delivery systems. Collaborative efforts between academia and industry are essential to accelerate the development of this molecule into a viable therapeutic agent.

In conclusion, 2-(2-fluorophenyl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS: 127511-41-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its multifaceted pharmacological activities, coupled with recent advancements in structural optimization, highlight its potential across various therapeutic areas. Future studies should prioritize addressing translational challenges to unlock its full clinical potential.